Cas no 1203256-48-7 (ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate
• CAS No: 1203256-48-7
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 5959118
• PubChem ID: 45503670
• Update Time: 2025-05-28

ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate
• UNRLEPATCTXPCX-UHFFFAOYSA-N
• 1203256-48-7
• ethyl 4-methyl-2-(3-(thiophen-2-ylmethyl)ureido)thiazole-5-carboxylate
• ethyl 4-methyl-2-({[(thiophen-2-yl)methyl]carbamoyl}amino)-1,3-thiazole-5-carboxylate
• VU0519817-1
• F5772-8193
• ethyl 4-methyl-2-(thiophen-2-ylmethylcarbamoylamino)-1,3-thiazole-5-carboxylate
• AKOS024517814

• Inchi： 1S/C13H15N3O3S2/c1-4-19-11(17)10-8(2)15-13(21-10)16(12(18)14-3)9-6-5-7-20-9/h5-7H,4H2,1-3H3,(H,14,18)
• InChI Key： KHROQUAIPLZGBK-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1N(C1SC=CC=1)C(=O)NC

Computed Properties

• Exact Mass: 325.055
• Monoisotopic Mass: 325.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2
• XLogP3: 2.5

Additional information on ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate

Research Brief on Ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate (CAS: 1203256-48-7)

Ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate (CAS: 1203256-48-7) is a synthetic thiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this molecule, such as the thiazole core and the thiophene moiety, make it a promising candidate for further pharmacological investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate. One study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and the kinase target. Their findings suggest that the thiazole and thiophene groups play a critical role in stabilizing the inhibitor-enzyme complex.

Another significant area of research involves the compound's potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate displayed notable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for developing novel antimicrobial therapies to address the growing problem of antibiotic resistance.

In addition to its direct biological activities, ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate has also been explored as a building block for more complex drug molecules. Researchers have utilized its reactive functional groups, such as the ester and carbamoyl moieties, to synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study in European Journal of Medicinal Chemistry described the synthesis of a series of analogs with improved solubility and bioavailability profiles, which could facilitate their development into clinical candidates.

Despite these promising findings, challenges remain in the development of ethyl 4-methyl-2-({(thiophen-2-yl)methylcarbamoyl}amino)-1,3-thiazole-5-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Nevertheless, the compound's versatile biological activities and modifiable structure make it a valuable scaffold for future drug discovery efforts. Ongoing research aims to optimize its pharmacological properties and explore its potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders.